Cas no 18666-65-4 (Triphenoxyvinylsilane)

• Product Name: Triphenoxyvinylsilane
• CAS No: 18666-65-4
• MF: C₂₀H₁₈O₃Si
• MW: 334.440626621246
• MDL: MFCD00026062
• CID: 51112
• PubChem ID: 87746
• Update Time: 2025-05-20

Triphenoxyvinylsilane Chemical and Physical Properties

Names and Identifiers

• Triphenoxyvinylsilane
• Vinyltriphenoxysilane
• Triphenoxy(vinyl)silane
• EINECS 242-486-9
• Ethenyltriphenoxysilane
• Triphenoxy-vinyl-silan
• triphenoxy-vinyl-silane
• BS-49337
• Triphenoxy(vinyl)silane #
• C20H18O3Si
• AKOS024334168
• D97520
• FT-0637735
• 18666-65-4
• 1,1',1''-((ETHENYLSILYLIDYNE)TRIS(OXY))TRIS(BENZENE)
• PTH8CL2F4P
• DTXSID3066396
• MFCD00026062
• Silane, ethenyltriphenoxy-
• CS-0187709
• FEHYCIQPPPQNMI-UHFFFAOYSA-N
• UNII-PTH8CL2F4P
• Benzene, 1,1',1''-((ethenylsilylidyne)tris(oxy))tris-
• ethenyl(triphenoxy)silane
• SCHEMBL80762
• 1,1',1''-[(Ethenylsilylidyne)tris(oxy)]tris[benzene]
• Benzene, 1,1',1''-[(ethenylsilylidyne)tris(oxy)]tris-
• Vinyl triphenoxy silane
• DB-044613
• DTXCID8035895

• MDL： MFCD00026062
• Inchi： 1S/C20H18O3Si/c1-2-24(21-18-12-6-3-7-13-18,22-19-14-8-4-9-15-19)23-20-16-10-5-11-17-20/h2-17H,1H2
• InChI Key： FEHYCIQPPPQNMI-UHFFFAOYSA-N
• SMILES： [Si](C=C)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.10300
• Monoisotopic Mass: 334.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 210 °C
• Flash Point: 190.8±27.9 °C
• Refractive Index: 1.5620
• PSA: 27.69000
• LogP: 4.88750
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Triphenoxyvinylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Triphenoxyvinylsilane

Triphenoxyvinylsilane (CAS No. 18666-65-4): A Comprehensive Overview

Triphenoxyvinylsilane, also known by its CAS number 18666-65-4, is a versatile organosilicon compound that has garnered significant attention in the fields of materials science, electronics, and advanced manufacturing. This compound is characterized by its unique structure, which combines a silicon atom with three phenoxyl groups and a vinyl group. The phenoxyl groups contribute to its stability and reactivity, while the vinyl group imparts flexibility and potential for polymerization. Recent studies have highlighted its role in the development of high-performance materials, particularly in the synthesis of advanced polymers and composites.

The synthesis of Triphenoxyvinylsilane involves a multi-step process that typically begins with the reaction of chlorovinylsilanes with phenol derivatives under controlled conditions. This process ensures the formation of a stable intermediate, which is then purified to obtain the final product. The compound's chemical structure allows for a wide range of applications, including its use as a precursor in the production of siloxane-based polymers and as a stabilizing agent in certain industrial processes.

One of the most notable advancements involving Triphenoxyvinylsilane is its application in the development of high-temperature resistant materials. Recent research has demonstrated that polymers synthesized using this compound exhibit exceptional thermal stability, making them ideal for use in aerospace and automotive industries. Additionally, its ability to form cross-linked networks has led to its use in creating adhesives and sealants with superior bonding properties.

In terms of chemical properties, Triphenoxyvinylsilane is known for its moderate reactivity under thermal or catalytic conditions. Its reactivity can be further enhanced through the use of specific catalysts, enabling it to participate in various polymerization reactions. This characteristic has made it a valuable component in the production of silicone rubbers and elastomers, which are widely used in sealing, insulation, and vibration damping applications.

Recent studies have also explored the potential of Triphenoxyvinylsilane in bio-related applications. For instance, researchers have investigated its use as a precursor for biocompatible polymers, which could find applications in medical devices and drug delivery systems. The compound's ability to form hydrophilic surfaces through controlled polymerization has been particularly promising in this context.

From an environmental perspective, Triphenoxyvinylsilane exhibits low toxicity and minimal environmental impact when handled appropriately. Its decomposition products are generally non-hazardous, making it a safer alternative to some traditional organosilicon compounds. This aspect aligns with current industry trends toward sustainable and eco-friendly materials.

In conclusion, Triphenoxyvinylsilane (CAS No. 18666-65-4) stands as a testament to the ongoing innovation in materials science. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in various industrial sectors.